Cas no 141546-10-3 (1,4-Benzenediamine, N,N'-bis[4-(diphenylamino)phenyl]-N,N'-diphenyl-)
141546-10-3 structure
Product Name:1,4-Benzenediamine, N,N'-bis[4-(diphenylamino)phenyl]-N,N'-diphenyl-
CAS No:141546-10-3
MF:C54H42N4
MW:746.938092708588
CID:1313201
PubChem ID:22338822
Update Time:2025-04-20
1,4-Benzenediamine, N,N'-bis[4-(diphenylamino)phenyl]-N,N'-diphenyl- Chemical and Physical Properties
Names and Identifiers
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- 1,4-Benzenediamine, N,N'-bis[4-(diphenylamino)phenyl]-N,N'-diphenyl-
- 1-N,1-N,4-N-triphenyl-4-N-[4-(N-[4-(N-phenylanilino)phenyl]anilino)phenyl]benzene-1,4-diamine
- DTXSID60624968
- N~4~,N~4'~-(1,4-Phenylene)bis(N~1~,N~1~,N~4~-triphenylbenzene-1,4-diamine)
- SCHEMBL2389596
- 141546-10-3
-
- Inchi: 1S/C54H42N4/c1-7-19-43(20-8-1)55(44-21-9-2-10-22-44)49-31-35-51(36-32-49)57(47-27-15-5-16-28-47)53-39-41-54(42-40-53)58(48-29-17-6-18-30-48)52-37-33-50(34-38-52)56(45-23-11-3-12-24-45)46-25-13-4-14-26-46/h1-42H
- InChI Key: OLUMNEXGMXIAMJ-UHFFFAOYSA-N
- SMILES: N(C1C=CC=CC=1)(C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Exact Mass: 746.34126
- Monoisotopic Mass: 746.34094736g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 58
- Rotatable Bond Count: 12
- Complexity: 1000
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 14.9
- Topological Polar Surface Area: 13Ų
Experimental Properties
- PSA: 12.96
1,4-Benzenediamine, N,N'-bis[4-(diphenylamino)phenyl]-N,N'-diphenyl- Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
141546-10-3 (1,4-Benzenediamine, N,N'-bis[4-(diphenylamino)phenyl]-N,N'-diphenyl-) Related Products
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- 68442-68-2(Styrenated diphenylamine)
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- 5981-09-9(TAPA)
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- 2350-01-8(4-N,4-N-Diphenylbenzene-1,4-diamine)
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